Cas no 2138282-94-5 (N-{[5-(trifluoromethyl)furan-2-yl]methyl}cyclopropanamine)
N-{[5-(trifluoromethyl)furan-2-yl]methyl}cyclopropanamine Chemical and Physical Properties
Names and Identifiers
-
- 2138282-94-5
- N-{[5-(trifluoromethyl)furan-2-yl]methyl}cyclopropanamine
- EN300-725065
-
- Inchi: 1S/C9H10F3NO/c10-9(11,12)8-4-3-7(14-8)5-13-6-1-2-6/h3-4,6,13H,1-2,5H2
- InChI Key: ZLMWSDZQHLCXCZ-UHFFFAOYSA-N
- SMILES: FC(C1=CC=C(CNC2CC2)O1)(F)F
Computed Properties
- Exact Mass: 205.07144843g/mol
- Monoisotopic Mass: 205.07144843g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 25.2Ų
N-{[5-(trifluoromethyl)furan-2-yl]methyl}cyclopropanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-725065-1.0g |
N-{[5-(trifluoromethyl)furan-2-yl]methyl}cyclopropanamine |
2138282-94-5 | 1g |
$0.0 | 2023-06-06 |
N-{[5-(trifluoromethyl)furan-2-yl]methyl}cyclopropanamine Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
Additional information on N-{[5-(trifluoromethyl)furan-2-yl]methyl}cyclopropanamine
Introduction to N-{[5-(trifluoromethyl)furan-2-yl)methyl)cyclopropanamine (CAS No. 2138282-94-5)
N-{[5-(trifluoromethyl)furan-2-yl]methyl)cyclopropanamine is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2138282-94-5, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development. The presence of a trifluoromethyl group and a cyclopropanamine moiety contributes to its distinctive reactivity and utility in synthetic chemistry.
The cyclopropanamine moiety in N-{[5-(trifluoromethyl)furan-2-yl)methyl)cyclopropanamine is particularly noteworthy, as it introduces a rigid three-membered ring into the molecular structure. This feature can influence the compound's pharmacokinetic behavior, including its solubility, metabolic stability, and interaction with biological targets. The trifluoromethyl group further enhances the compound's lipophilicity, which is often a desirable trait in drug candidates aiming to achieve better membrane penetration and target binding affinity.
In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate heterocyclic structures. The furan ring in N-{[5-(trifluoromethyl)furan-2-yl)methyl)cyclopropanamine serves as an excellent scaffold for medicinal chemists due to its ability to engage in various non-covalent interactions with biological molecules. This flexibility makes it a valuable component in designing molecules with specific pharmacological profiles.
The synthesis of N-{[5-(trifluoromethyl)furan-2-yl)methyl)cyclopropanamine involves multi-step organic transformations that highlight the compound's synthetic complexity. Key steps typically include the formation of the cyclopropanamine core, followed by functionalization with the furan derivative bearing a trifluoromethyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.
Recent studies have demonstrated the potential of N-{[5-(trifluoromethyl)furan-2-yl)methyl)cyclopropanamine as a lead compound in the development of new drugs targeting various diseases. Its structural features make it a promising candidate for further optimization to enhance its biological activity and selectivity. For instance, modifications to the trifluoromethyl group or the cyclopropanamine moiety could lead to improved pharmacological properties.
The use of computational modeling and high-throughput screening has accelerated the discovery process for compounds like N-{[5-(trifluoromethyl)furan-2-yl)methyl)cyclopropanamine. These tools allow researchers to predict how different structural modifications will affect the compound's behavior, thereby guiding the design of more effective drug candidates. The integration of experimental data with computational insights has become indispensable in modern drug discovery.
In conclusion, N-{[5-(trifluoromethyl)furan-2-yl)methyl)cyclopropanamine (CAS No. 2138282-94-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new ways to leverage this compound's properties, it is likely to play an increasingly important role in drug development efforts worldwide.
2138282-94-5 (N-{[5-(trifluoromethyl)furan-2-yl]methyl}cyclopropanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)